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Compound of Interest

Compound Name: N-Isopropylmethylamine

Cat. No.: B134641 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for N-
Isopropylmethylamine (CAS No. 4747-21-1), a versatile building block in organic synthesis

with applications in the pharmaceutical and chemical industries.[1][2] Due to its hazardous

properties, strict adherence to safety protocols is imperative to ensure the well-being of

laboratory personnel and the integrity of research.

Hazard Identification and Classification
N-Isopropylmethylamine is classified as a hazardous chemical and presents multiple risks. It

is a highly flammable liquid and vapor.[3][4] It is toxic if swallowed or inhaled and causes

severe skin burns and eye damage.[3][4] Additionally, it may cause respiratory irritation.[3]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Flammable Liquids Category 2
H225: Highly flammable liquid

and vapor.[5][6]

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[4][6]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled.[4][6]

Skin Corrosion/Irritation Category 1A
H314: Causes severe skin

burns and eye damage.[4][5]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage.[4]

Specific target organ toxicity —

single exposure
Category 3

May cause respiratory

irritation.[3]

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of N-Isopropylmethylamine
is essential for its safe handling and storage.
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Property Value

Molecular Formula C4H11N[1]

Molecular Weight 73.14 g/mol [1]

Appearance Colorless liquid[1]

Odor Strong, fishy, ammonia-like[1][7]

Boiling Point 50-53 °C[1][8]

Melting Point -55.1°C (estimate) to -101°C[8][9]

Flash Point -32 °C / -25.6 °F (closed cup)[3][8]

Density 0.702 g/mL at 25 °C[1][5]

Vapor Pressure 4.15 psi (20 °C)[1][5]

Solubility
Soluble in chloroform, DMSO, and methanol.[1]

[8] Very soluble in water.[9]

Sensitivity Air sensitive[1][8]

Safe Handling and Storage
Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling N-Isopropylmethylamine to prevent exposure.
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PPE Type Specifications

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[3] A face shield (minimum 8-inch) is also

recommended.[10]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile,

neoprene) and chemical-resistant clothing to

prevent skin contact.[10][11]

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate cartridge for organic vapors when

engineering controls are insufficient or during

emergency situations.[9] A self-contained

breathing apparatus (SCBA) should be worn in

case of fire.[9]

Footwear Closed-toe shoes are required.[11]

Engineering Controls
Engineering controls are the primary means of minimizing exposure.

Ventilation: Always handle N-Isopropylmethylamine in a well-ventilated area, preferably

within a chemical fume hood.[3][9] Use explosion-proof electrical, ventilating, and lighting

equipment.[3]

Safety Stations: Ensure that an eyewash station and a safety shower are readily accessible

in the immediate work area.

Storage
Proper storage is crucial to prevent accidents and maintain the chemical's integrity.

Containers: Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][8]
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Conditions to Avoid: Keep away from heat, sparks, open flames, and other ignition sources.

[3][8] Store under an inert atmosphere as it is air-sensitive.[1][8]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, acid

anhydrides, and acid chlorides.[3]

Experimental Protocols: Safe Handling Workflow
The following diagram illustrates a typical workflow for safely handling N-
Isopropylmethylamine in a laboratory setting.
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Safe Handling Workflow for N-Isopropylmethylamine

1. Risk Assessment
- Review SDS

- Identify hazards

2. Don PPE
- Safety Goggles

- Lab Coat
- Gloves

3. Prepare Work Area
- Chemical Fume Hood

- Spill Kit Ready

4. Chemical Handling
- Use non-sparking tools

- Ground equipment

5. Post-Handling
- Tightly seal container

- Clean work area

6. Waste Disposal
- Segregate as hazardous waste

- Follow institutional protocols

7. Doff PPE & Wash Hands

Click to download full resolution via product page
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Caption: A logical workflow for the safe handling of N-Isopropylmethylamine in a laboratory

setting.

Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.

First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air. If not breathing,

give artificial respiration. Seek immediate

medical attention.[3][8]

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[3]

[8]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.[3][8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[3][8]

Spill Response
The following diagram outlines the appropriate response to a spill of N-Isopropylmethylamine.
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N-Isopropylmethylamine Spill Response Protocol

Spill Occurs

Evacuate non-essential personnel

Ensure adequate ventilation

Wear appropriate PPE
(respirator, gloves, etc.)

Eliminate ignition sources

Contain spill with inert absorbent material
(e.g., sand, earth)

Collect absorbed material with
non-sparking tools

Place in a sealed container for
hazardous waste disposal

Decontaminate the spill area

Click to download full resolution via product page

Caption: A step-by-step protocol for responding to an N-Isopropylmethylamine spill.
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Fire Fighting Measures
Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[3]

[8] Water spray may be used to cool closed containers.[3]

Unsuitable Extinguishing Media: Do not use water, as it may be ineffective.[3]

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back.[3][9] Containers may explode when heated.[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3][9]

Stability and Reactivity
Reactivity: This material is not known to be reactive under normal conditions.[3]

Chemical Stability: N-Isopropylmethylamine is air-sensitive.[3]

Conditions to Avoid: Avoid exposure to air, heat, flames, and sparks.[3]

Incompatible Materials: Strong oxidizing agents, strong acids, acid anhydrides, and acid

chlorides.[3]

Hazardous Decomposition Products: Under fire conditions, it may produce carbon monoxide,

carbon dioxide, and nitrogen oxides.[3]

Disposal Considerations
Disposal of N-Isopropylmethylamine and its containers must be handled as hazardous waste.

[3] All disposal practices must comply with federal, state, and local regulations.[12] Do not

dispose of this chemical down the drain or in regular trash.[12] Contact a licensed professional

waste disposal service to dispose of this material.[10]

Toxicological Information
While comprehensive toxicological data is not available, N-Isopropylmethylamine is known to

be toxic if swallowed or inhaled and causes severe burns.[3][4][8] The material is extremely
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destructive to the tissue of the mucous membranes and upper respiratory tract, eyes, and skin.

[10]

This guide is intended to provide essential safety information. Always refer to the most current

Safety Data Sheet (SDS) for N-Isopropylmethylamine before use and adhere to all

institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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